(3-(2-methoxyethyl)-3H-imidazo[4,5-b]pyridin-2-yl)methanamine

• Molecular Formula: C10H14N4O
• Molecular Weight: 206.24 g/mol
• IUPAC Name: [3-(2-methoxyethyl)imidazo[4,5-b]pyridin-2-yl]methanamine
• InChI: InChI=1S/C10H14N4O/c1-15-6-5-14-9(7-11)13-8-3-2-4-12-10(8)14/h2-4H,5-7,11H2,1H3
• InChI Key: KBWHIHRDOBKSQK-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C(=NC2=C1N=CC=C2)CN

Description

(3-(2-Methoxyethyl)-3H-imidazo[4,5-b]pyridin-2-yl)methanamine is a derivative of the imidazo[4,5-b]pyridine scaffold, a heterocyclic system of significant interest in medicinal chemistry due to its structural resemblance to purine bases and its versatility in drug discovery . The compound is characterized by a methoxyethyl group at the 3-position of the imidazo[4,5-b]pyridine core and a methanamine moiety at the 2-position. Its molecular formula is C₉H₁₂N₄O (free base), with a dihydrochloride salt form (C₉H₁₄Cl₂N₄O) reported under CAS 914087-69-7 . Key physicochemical properties include a boiling point of 410°C, density of 1.368 g/cm³, and a refractive index of 1.729 .

Biological Activity

(3-(2-methoxyethyl)-3H-imidazo[4,5-b]pyridin-2-yl)methanamine, a compound with the molecular formula C10H14N4O and a molecular weight of 206.24436, has garnered attention in medicinal chemistry due to its potential biological activities. This article explores the compound's biological activity, including its antiparasitic and anti-inflammatory properties, as well as its safety profile based on recent studies.

• Molecular Formula : C10H14N4O
• Molecular Weight : 206.24436
• CAS Number : Not specified in the available data

Biological Activity Overview

Recent studies have highlighted the biological potential of imidazo[1,2-a]pyridine derivatives, including (3-(2-methoxyethyl)-3H-imidazo[4,5-b]pyridin-2-yl)methanamine. These compounds have been investigated for their antiparasitic and anti-inflammatory effects.

Antiparasitic Activity

A study focused on various imidazo[1,2-a]pyridine derivatives demonstrated significant antiparasitic activity against metronidazole-resistant strains of Entamoeba histolytica and Trichomonas vaginalis. The study indicated that these compounds could serve as alternatives to standard treatments for these infections, which are prevalent in both developing and developed countries due to increasing resistance to existing therapies .

Case Study:
In an exploratory toxicology study involving seven imidazo[1,2-a]pyridine derivatives, the compounds were subjected to acute and subacute toxicity tests. The results showed no significant hepatic or renal toxicity after a 14-day oral treatment regimen. This suggests that these compounds, including (3-(2-methoxyethyl)-3H-imidazo[4,5-b]pyridin-2-yl)methanamine, may possess a favorable safety profile while exhibiting therapeutic potential against parasitic infections .

Anti-inflammatory Activity

In addition to antiparasitic effects, imidazo[1,2-a]pyridine derivatives have also been evaluated for their anti-inflammatory properties. The compounds demonstrated the ability to reduce inflammation markers in vitro and showed promise in further clinical evaluations for inflammatory diseases.

Safety and Toxicology

The aforementioned study also assessed the safety of these compounds through various toxicity assays. No signs of toxicity were observed in liver or kidney functions, indicating that these derivatives could be safe for further development into therapeutic agents. However, off-target effects were noted, warranting further investigation into their mechanisms of action and potential side effects .

Summary of Findings

Activity	Findings
Antiparasitic	Effective against metronidazole-resistant E. histolytica and T. vaginalis; potential alternative treatments.
Anti-inflammatory	Demonstrated reduction in inflammation markers; potential for treating inflammatory diseases.
Safety Profile	No significant hepatic or renal toxicity observed; favorable safety for further development.

Comparison with Similar Compounds

Key Observations :

• The methoxyethyl group in the target compound enhances hydrophilicity compared to lipophilic substituents like propargyl or aryl groups .
• The methanamine moiety at position 2 may serve as a handle for derivatization or interaction with biological targets, contrasting with bulkier groups like 4-ethoxyphenyl or pyrazole .

Physicochemical Properties

Property	Target Compound	6-Bromo-2-furan-2-yl Derivative	2-(4-Ethoxyphenyl) Derivative
Molecular Weight	208.23 (free base)	358.18	323.36
Boiling Point (°C)	410	Not reported	Not reported
Density (g/cm³)	1.368	Not reported	Not reported
Solubility	Likely moderate (polar groups)	Low (lipophilic substituents)	Low (aryl groups)

Key Observations :

• The target compound’s lower molecular weight and polar substituents suggest improved solubility compared to brominated or aryl-substituted analogs .